Cas no 515845-17-7 (1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-)
515845-17-7 structure
Product Name:1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-
CAS No:515845-17-7
MF:C16H10F4N2
MW:306.257617473602
CID:361939
PubChem ID:17893322
Update Time:2025-04-19
1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-
- 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)pyrazole
- 515845-17-7
- DTXSID50591498
- 5-(4-Fluorophenyl)-1-phenyl-3-(trifluoromethyl)-1H-pyrazole
- LOGLSPFTZOKRLW-UHFFFAOYSA-N
-
- Inchi： 1S/C16H10F4N2/c17-12-8-6-11(7-9-12)14-10-15(16(18,19)20)21-22(14)13-4-2-1-3-5-13/h1-10H
- InChI Key： LOGLSPFTZOKRLW-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C2C=CC(=CC=2)F)N(C2C=CC=CC=2)N=1)(F)F
Computed Properties
- Exact Mass: 306.0781
- Monoisotopic Mass: 306.07801098g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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